Cas no 1889766-20-4 (3-methyl-3-(quinolin-4-yl)butanoic acid)
3-methyl-3-(quinolin-4-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-3-(quinolin-4-yl)butanoic acid
- EN300-1747648
- 1889766-20-4
-
- Inchi: 1S/C14H15NO2/c1-14(2,9-13(16)17)11-7-8-15-12-6-4-3-5-10(11)12/h3-8H,9H2,1-2H3,(H,16,17)
- InChI Key: ZVXAHVYFGVMPQM-UHFFFAOYSA-N
- SMILES: OC(CC(C)(C)C1C=CN=C2C=CC=CC=12)=O
Computed Properties
- Exact Mass: 229.110278721g/mol
- Monoisotopic Mass: 229.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.2Ų
3-methyl-3-(quinolin-4-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1747648-0.05g |
3-methyl-3-(quinolin-4-yl)butanoic acid |
1889766-20-4 | 0.05g |
$1261.0 | 2023-09-20 | ||
| Enamine | EN300-1747648-0.1g |
3-methyl-3-(quinolin-4-yl)butanoic acid |
1889766-20-4 | 0.1g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1747648-0.25g |
3-methyl-3-(quinolin-4-yl)butanoic acid |
1889766-20-4 | 0.25g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1747648-0.5g |
3-methyl-3-(quinolin-4-yl)butanoic acid |
1889766-20-4 | 0.5g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1747648-1.0g |
3-methyl-3-(quinolin-4-yl)butanoic acid |
1889766-20-4 | 1g |
$1500.0 | 2023-06-03 | ||
| Enamine | EN300-1747648-2.5g |
3-methyl-3-(quinolin-4-yl)butanoic acid |
1889766-20-4 | 2.5g |
$2940.0 | 2023-09-20 | ||
| Enamine | EN300-1747648-5.0g |
3-methyl-3-(quinolin-4-yl)butanoic acid |
1889766-20-4 | 5g |
$4349.0 | 2023-06-03 | ||
| Enamine | EN300-1747648-10.0g |
3-methyl-3-(quinolin-4-yl)butanoic acid |
1889766-20-4 | 10g |
$6450.0 | 2023-06-03 | ||
| Enamine | EN300-1747648-1g |
3-methyl-3-(quinolin-4-yl)butanoic acid |
1889766-20-4 | 1g |
$1500.0 | 2023-09-20 | ||
| Enamine | EN300-1747648-5g |
3-methyl-3-(quinolin-4-yl)butanoic acid |
1889766-20-4 | 5g |
$4349.0 | 2023-09-20 |
3-methyl-3-(quinolin-4-yl)butanoic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-methyl-3-(quinolin-4-yl)butanoic acid
Introduction to 3-methyl-3-(quinolin-4-yl)butanoic acid (CAS No. 1889766-20-4) and Its Emerging Applications in Chemical and Pharmaceutical Research
3-methyl-3-(quinolin-4-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1889766-20-4, is a structurally intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule, featuring a quinolin-4-yl substituent attached to a branched butanoic acid backbone, presents a unique combination of functional groups that make it a valuable scaffold for the development of novel bioactive molecules. The presence of the quinoline moiety, known for its broad spectrum of biological activities, alongside the carboxylic acid functionality, offers multiple opportunities for further chemical modification and biological evaluation.
The compound's structural framework suggests potential applications in drug discovery, particularly in the design of molecules targeting neurological and inflammatory disorders. Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing therapeutic agents, with quinoline derivatives being among the most studied classes due to their demonstrated efficacy in various pharmacological contexts. The specific arrangement of atoms in 3-methyl-3-(quinolin-4-yl)butanoic acid may contribute to its ability to interact with biological targets, making it a promising candidate for further investigation.
In the context of modern chemical synthesis, the preparation of 3-methyl-3-(quinolin-4-yl)butanoic acid involves sophisticated methodologies that leverage transition metal catalysis and multi-step organic transformations. The synthesis typically begins with the functionalization of a quinoline precursor, followed by selective alkylation and carboxylation steps to introduce the butanoic acid moiety. These synthetic strategies align with the growing trend toward sustainable and efficient chemical processes, ensuring that the compound can be produced with minimal environmental impact while maintaining high yields and purity.
One of the most compelling aspects of 3-methyl-3-(quinolin-4-yl)butanoic acid is its potential as a building block for more complex drug candidates. The carboxylic acid group provides a versatile handle for further derivatization, allowing chemists to explore amide bond formation, esterification, or coupling reactions with other bioactive moieties. This flexibility is particularly valuable in fragment-based drug design approaches, where small molecules like 3-methyl-3-(quinolin-4-yl)butanoic acid serve as starting points for generating larger, more potent therapeutic agents.
Recent studies have begun to explore the pharmacological profile of 3-methyl-3-(quinolin-4-yl)butanoic acid, revealing intriguing interactions with biological pathways relevant to human health. For instance, preliminary in vitro assays suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling cascades involved in immune responses. Additionally, its structural similarity to known neuroprotective agents has prompted investigations into its potential role in combating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of continued research into this compound and its derivatives.
The integration of computational methods into drug discovery has further enhanced the study of 3-methyl-3-(quinolin-4-yl)butanoic acid. Molecular modeling techniques allow researchers to predict how this molecule might bind to target proteins, providing insights into its mechanism of action before costly experimental validation is required. Such computational approaches are becoming increasingly integral to modern pharmaceutical research, enabling faster and more targeted development pipelines. By leveraging these tools alongside traditional experimental methods, scientists can accelerate the identification of promising candidates like 3-methyl-3-(quinolin-4-yl)butanoic acid for further preclinical and clinical evaluation.
The future prospects for 3-methyl-3-(quinolin-4-yl)butanoic acid are bright, with ongoing research aimed at optimizing its synthetic routes and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel drug candidates that incorporate this versatile scaffold. As our understanding of biological systems continues to grow, compounds like 1889766-20-4 will play an increasingly critical role in addressing complex diseases through targeted molecular interventions.
In conclusion,3-methyl-3-(quinolin-4-yllutanoic acid (CAS No. 1889766 20 4) represents a fascinating compound with significant potential in chemical biology and pharmaceutical development. Its unique structural features combined with emerging research findings position it as a valuable asset for future drug discovery efforts. By continuing to explore its synthetic possibilities and biological activities, scientists can unlock new therapeutic opportunities that benefit human health.
1889766-20-4 (3-methyl-3-(quinolin-4-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)